methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• IUPAC Name: methyl 4-(1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-4-yl)benzoate
• InChI: InChI=1S/C15H15N3O3/c1-18-14-12(8-16-18)11(7-13(19)17-14)9-3-5-10(6-4-9)15(20)21-2/h3-6,8,11H,7H2,1-2H3,(H,17,19)
• InChI Key: AITMSXXETOARLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(CC(=O)N2)C3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate is a heterocyclic compound that belongs to the family of pyrazolopyridines.

Preparation Methods

The synthesis of methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate typically involves the formation of the pyrazolopyridine core followed by esterification. One common method starts with the reaction of a 1-substituted 3-methyl-1H-pyrazole with a suitable aldehyde or ketone under acidic conditions to form the pyrazolopyridine ring . The resulting intermediate is then esterified with methyl benzoate under basic conditions to yield the final product .

Chemical Reactions Analysis

Methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant biological activities, including antimicrobial and anticancer properties.

Medicine: It has been investigated for its potential use in drug development, particularly as an inhibitor of specific enzymes and receptors.

Industry: The compound is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate involves its interaction with specific molecular targets. The compound binds to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects . The exact pathways and targets vary depending on the specific application and the biological system involved .

Comparison with Similar Compounds

Methyl 4-(1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)benzoate is unique due to its specific structure and the presence of both pyrazole and pyridine rings. Similar compounds include:

Pyrazolo[3,4-b]pyridines: These compounds share the same core structure but differ in their substituents, leading to variations in their biological activities.

Pyrazolo[3,4-d]pyrimidines: These compounds have a similar fused ring system but with a different arrangement of nitrogen atoms.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines: These compounds feature an additional triazole ring, which can enhance their biological activity.